![molecular formula C17H25N3O2 B2433744 N-(4-morpholinophenyl)-2-piperidinoacetamide CAS No. 439111-75-8](/img/structure/B2433744.png)
N-(4-morpholinophenyl)-2-piperidinoacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-morpholinophenyl)-2-piperidinoacetamide is a useful research compound. Its molecular formula is C17H25N3O2 and its molecular weight is 303.406. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Spectral Analysis : N-(4-morpholinophenyl)-2-piperidinoacetamide is involved in the synthesis of novel compounds with potential biological activities. For example, a study highlighted the synthesis and spectral analysis of an array of novel 4-(4-morpholinophenyl)-6-arylpyrimidin-2-amines, which are derivatives associated with various biological activities like adenosine receptor antagonism and kinase inhibition (Thanusu, Kanagarajan, & Gopalakrishnan, 2010).
Anti-inflammatory Activity : Certain derivatives of this compound have been studied for their anti-inflammatory properties. For instance, the synthesis and characterization of thiophene derivatives showed moderate to good anti-inflammatory activity in animal models (Helal, Salem, Gouda, Ahmed, & El-Sherif, 2015).
Photophysical Properties : The photophysical properties of derivatives like borondipyrromethene analogues, which are related to this compound, have been studied. These derivatives have potential applications in fluorescence and spectroscopy (Qin, Baruah, van der Auweraer, De Schryver, & Boens, 2005).
Antifungal Agents : Some compounds containing morpholine, which is structurally related to this compound, have been identified as potential antifungal agents, particularly for treating dermal mycoses (Krauss et al., 2021).
Insecticidal Activity : Research has also been conducted on pyridine derivatives, including N-morpholinium compounds, which demonstrated notable insecticidal activity against certain aphids (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).
Synthesis of Novel Compounds : The compound has been utilized in the synthesis of various novel chemical entities, such as in the study of synthesis and transformations of 4-phosphorylated aldehydes of the oxazole series (Vydzhak, Brovarets, Pil'o, & Drach, 2002).
Mechanism of Action
Target of Action
The primary target of N-(4-morpholinophenyl)-2-piperidinoacetamide is protein kinases . Protein kinases are essential enzymes that control cell growth, differentiation, migration, and metabolism . They stimulate phosphate transfer from ATP to amino acids tyrosine, serine, and/or threonine residues in protein substrates .
Mode of Action
This compound interacts with its targets, the protein kinases, by inhibiting their activity . This inhibition leads to a reduction in inflammation, tumor growth, and other pathological processes. The compound shows high suppression activity with IC 50 = 1.7 nM with higher selectivity than JAK2 and JAK1 .
Biochemical Pathways
The compound’s action on protein kinases affects various biochemical pathways. By inhibiting protein kinases, the compound disrupts cellular signaling processes such as cell growth regulation, differentiation, migration, and metabolism . This disruption can lead to the suppression of tumor growth and other pathological processes.
Pharmacokinetics
The compound’s ability to inhibit protein kinases suggests it may have good bioavailability .
Result of Action
The molecular and cellular effects of this compound’s action include a reduction in inflammation and tumor growth. By inhibiting protein kinases, the compound disrupts cellular signaling processes, leading to these effects .
Properties
IUPAC Name |
N-(4-morpholin-4-ylphenyl)-2-piperidin-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O2/c21-17(14-19-8-2-1-3-9-19)18-15-4-6-16(7-5-15)20-10-12-22-13-11-20/h4-7H,1-3,8-14H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEIQFAACFDIQFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC(=O)NC2=CC=C(C=C2)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.